8,9,11-Trimethylbenz(A)anthracene
Overview
Description
8,9,11-Trimethylbenz(A)anthracene is a chemical compound with the linear formula C21H18 . It is part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The molecular structure of 8,9,11-Trimethylbenz(A)anthracene consists of a benz(a)anthracene core with three methyl groups attached at the 8th, 9th, and 11th positions . The molecular weight of this compound is 270.3676 .Scientific Research Applications
Cancer Research and Carcinogenicity
- Studies have shown that derivatives of benz(a)anthracene, including 8,9,11-trimethylbenz(a)anthracene, are highly carcinogenic. These compounds can cause selective damage to endocrine glands and hormone targets in rodents, leading to the development of ovarian tumors and leukemia (Uematsu & Huggins, 1968). Additionally, pulse-doses of similar compounds have been observed to induce leukemia in rats, with a high prevalence of a specific type known as diffuse hepatic leukemia of erythroblastic stem cells (Huggins, Grand, & Oka, 1970).
Cytogenetic Impact
- Cytogenetic studies on rat leukemias induced with trimethylbenz(a)anthracene variants revealed distinctive chromosomal changes, particularly in a specific chromosome pair. This suggests a specific mechanism of action of these hydrocarbon carcinogens on blood-forming cells (Sugiyama & Brillantes, 1970).
Chemical Synthesis and Molecular Structure
- Research in organic chemistry has explored the synthesis and properties of various derivatives of benz(a)anthracene, including the synthesis of photoactive poly(amide-imide) from anthracene derivatives and studies on their thermal stability and fluorescence properties (Khoee & Zamani, 2007). Another study investigated the preparation and chemistry of 1H-Cyclobuta[de]anthracene, demonstrating the reactivity and pyrolytic behavior of anthrylmonocarbenes (Kendall, Engler, & Shechter, 1999).
Biochemical Metabolism and DNA Interaction
- Some studies have focused on the metabolism of benz(a)anthracene derivatives in biological systems and their interaction with DNA. For instance, the formation of specific DNA adducts by trimethylbenz(a)anthracene in hematopoietic organs was linked to their leukemogenic effects (Falzon, Vu, Roller, & Thorgeirsson, 1987). Additionally, the metabolism of hydrocarbons like 8,9,11-trimethylbenz(a)anthracene in mouse embryo cell cultures was studied, revealing the formation of various metabolites (Sims, 1970).
Additional Studies
- Other research has explored the synthesis and spectral properties of specific anthracene derivatives (Hu Xiao-li, 2010) and the enzymatic formation of diols from methyl-substituted benz(a)anthracenes (Yang, Chou, Weems, & Fu, 1979).
Future Directions
properties
IUPAC Name |
8,9,11-trimethylbenzo[a]anthracene |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18/c1-13-10-14(2)19-12-21-17(11-20(19)15(13)3)9-8-16-6-4-5-7-18(16)21/h4-12H,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VJKSAUFLZCAJLK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C2C=C3C(=CC2=C1C)C=CC4=CC=CC=C43)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
8,9,11-Trimethylbenz(A)anthracene | |
CAS RN |
74845-58-2 |
Source
|
| Record name | 8,9,11-TRIMETHYLBENZ(A)ANTHRACENE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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